Cas no 802-71-1 (Pregna-4,16-diene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI))

• Product name: Pregna-4,16-diene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• CAS No: 802-71-1
• MF: C₂₁H₂₇FO₄
• MW: 362.435090303421
• CID: 706993

Pregna-4,16-diene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,16-diene-3,20-dione,9-fluoro-11,21-dihydroxy-, (11b)- (9CI)
• Pregna-4,16-diene-3,20-dione, 9-fluoro-11beta,21-dihydroxy-
• 11β,21-Dihydroxy-9-fluoropregna-4,16-diene-3,20-dione

• Inchi： 1S/C21H27FO4/c1-19-10-18(26)21(22)15(14(19)5-6-16(19)17(25)11-23)4-3-12-9-13(24)7-8-20(12,21)2/h6,9,14-15,18,23,26H,3-5,7-8,10-11H2,1-2H3/t14-,15-,18-,19-,20-,21?/m0/s1
• InChI Key： JYRZUFLFOVQDGZ-LKNKEJRYSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)C1(F)[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)C(C(=O)CO)=CC3)CC2

Computed Properties

• Exact Mass: 362.189
• Monoisotopic Mass: 362.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2